Cas no 1935787-80-6 (3,3-dimethyl-1-4-(thiophen-2-yl)butanoylpiperidine-2-carbonitrile)

• Product Name: 3,3-dimethyl-1-4-(thiophen-2-yl)butanoylpiperidine-2-carbonitrile
• CAS No: 1935787-80-6
• MF: C₁₆H₂₂N₂OS
• MW: 290.423682689667
• CID: 5408057
• PubChem ID: 121587872
• Update Time: 2025-06-13

3,3-dimethyl-1-4-(thiophen-2-yl)butanoylpiperidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-[1-oxo-4-(2-thienyl)butyl]-2-piperidinecarbonitrile
• 3,3-dimethyl-1-4-(thiophen-2-yl)butanoylpiperidine-2-carbonitrile

• Inchi： 1S/C16H22N2OS/c1-16(2)9-5-10-18(14(16)12-17)15(19)8-3-6-13-7-4-11-20-13/h4,7,11,14H,3,5-6,8-10H2,1-2H3
• InChI Key： MZKTXLPCGQRPMQ-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCCC2SC=CC=2)CCCC(C)(C)C1C#N

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.2±45.0 °C(Predicted)
• pka: -3.96±0.60(Predicted)

Additional information on 3,3-dimethyl-1-4-(thiophen-2-yl)butanoylpiperidine-2-carbonitrile

Introduction to 3,3-Dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile (CAS No. 1935787-80-6)

3,3-Dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile, with the CAS number 1935787-80-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a thiophene moiety, and a cyano group, which collectively contribute to its potential therapeutic applications.

The chemical structure of 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile is particularly noteworthy due to its complexity and the presence of multiple functional groups. The piperidine ring, a common motif in many biologically active molecules, provides a flexible backbone that can adopt various conformations. The thiophene moiety, known for its electron-rich nature and aromaticity, enhances the compound's lipophilicity and bioavailability. The cyano group, a potent electron-withdrawing group, imparts additional reactivity and stability to the molecule.

Recent studies have highlighted the potential of 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, thereby reducing neuroinflammation and oxidative stress.

In addition to its neuroprotective properties, 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile has also demonstrated significant anti-inflammatory activity. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in preclinical studies suggests that it may be well-tolerated in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with no serious adverse events reported. These findings have paved the way for further clinical development and potential commercialization.

The synthesis of 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the piperidine ring through amination reactions and the introduction of the thiophene moiety via coupling reactions. The final step involves the attachment of the cyano group through nitrile formation.

In conclusion, 3,3-dimethyl-1-(4-(thiophen-2-yl)butanoyl)piperidine-2-carbonitrile (CAS No. 1935787-80-6) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.